molecular formula C16H13NO5S B8609729 7-methylsulfonylamino-6-phenoxy-4H-1-benzopyran-4-one CAS No. 123662-55-5

7-methylsulfonylamino-6-phenoxy-4H-1-benzopyran-4-one

Cat. No. B8609729
M. Wt: 331.3 g/mol
InChI Key: KJJUXOQDQJGDTI-UHFFFAOYSA-N
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Patent
US04954518

Procedure details

200 mg of 6-hydroxy-7-methylsulfonylamino-4H-1-benzopyran-4-one was dissolved in 2 ml of N,N-dimethylformamide. Thereto were added 390 mg of bromobenzene, 113 mg of potassium carbonate and 52 mg of a copper powder. The mixture was stirred for 1.5 hours at 150° C. The reaction mixture was introduced into 10 ml of ice water. The mixture was adjusted to pH 2 with 4N hydrochloric acid. Thereto was added 10 ml of ethyl acetate. The organic layer was separated, washed with water and a saturated aqueous sodium chloride solution in this order, and dried with anhydrous magnesium sulfate. The solvent was removed by distillation under reduced pressure. The residue was recrystallized from acetonitrile to obtain 210 mg (yield: 80%) of 7-methylsulfonylamino-6-phenoxy4H-1-benzopyran-4-one. The properties (melting point, IR and NMR) of this compound agreed with those of the compound obtained in Example 1 (3).
Name
6-hydroxy-7-methylsulfonylamino-4H-1-benzopyran-4-one
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
390 mg
Type
reactant
Reaction Step Two
Quantity
113 mg
Type
reactant
Reaction Step Two
Quantity
52 mg
Type
catalyst
Reaction Step Two
[Compound]
Name
ice water
Quantity
10 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Five

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[C:3]([NH:13][S:14]([CH3:17])(=[O:16])=[O:15])=[CH:4][C:5]2[O:10][CH:9]=[CH:8][C:7](=[O:11])[C:6]=2[CH:12]=1.Br[C:19]1[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=1.C(=O)([O-])[O-].[K+].[K+].Cl>CN(C)C=O.[Cu].C(OCC)(=O)C>[CH3:17][S:14]([NH:13][C:3]1[C:2]([O:1][C:19]2[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=2)=[CH:12][C:6]2[C:7](=[O:11])[CH:8]=[CH:9][O:10][C:5]=2[CH:4]=1)(=[O:16])=[O:15] |f:2.3.4|

Inputs

Step One
Name
6-hydroxy-7-methylsulfonylamino-4H-1-benzopyran-4-one
Quantity
200 mg
Type
reactant
Smiles
OC=1C(=CC2=C(C(C=CO2)=O)C1)NS(=O)(=O)C
Name
Quantity
2 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
Quantity
390 mg
Type
reactant
Smiles
BrC1=CC=CC=C1
Name
Quantity
113 mg
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
Quantity
52 mg
Type
catalyst
Smiles
[Cu]
Step Three
Name
ice water
Quantity
10 mL
Type
reactant
Smiles
Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Five
Name
Quantity
10 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
150 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred for 1.5 hours at 150° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The organic layer was separated
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
a saturated aqueous sodium chloride solution in this order, and dried with anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was removed by distillation under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was recrystallized from acetonitrile

Outcomes

Product
Details
Reaction Time
1.5 h
Name
Type
product
Smiles
CS(=O)(=O)NC1=CC2=C(C(C=CO2)=O)C=C1OC1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 210 mg
YIELD: PERCENTYIELD 80%
YIELD: CALCULATEDPERCENTYIELD 80.9%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.